Cas no 1805637-06-2 (Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate)
Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate
-
- Inchi: 1S/C11H9ClFNO2/c1-2-16-11(15)7-3-8(6-14)9(5-12)10(13)4-7/h3-4H,2,5H2,1H3
- InChI Key: BRIIYEJQHZCNIT-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC(C(=O)OCC)=CC=1C#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 302
- XLogP3: 2.3
- Topological Polar Surface Area: 50.1
Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018078-250mg |
Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate |
1805637-06-2 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015018078-500mg |
Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate |
1805637-06-2 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015018078-1g |
Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate |
1805637-06-2 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate
Recent Advances in the Study of Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate (CAS: 1805637-06-2)
Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate (CAS: 1805637-06-2) is a fluorinated benzoate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in the development of novel anticancer, anti-inflammatory, and antimicrobial agents, highlighting its versatility in chemical synthesis and pharmaceutical applications.
One of the most notable advancements in the study of Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound to develop potent and selective kinase inhibitors, demonstrating its efficacy in preclinical models. The fluorinated and cyano-substituted aromatic ring system provides a unique pharmacophore that enhances binding affinity and selectivity for target kinases.
In addition to its applications in kinase inhibitor development, Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate has been investigated for its potential in antimicrobial drug discovery. Recent studies have shown that derivatives of this compound exhibit promising activity against a range of bacterial and fungal pathogens. The presence of the chloro-methyl and cyano groups allows for further functionalization, enabling the creation of diverse analogs with improved pharmacokinetic properties. These findings underscore the compound's potential as a scaffold for the development of new antimicrobial agents.
Another area of interest is the use of Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate in the synthesis of anti-inflammatory agents. Researchers have reported that modifications to the benzoate core can lead to compounds with significant anti-inflammatory activity, as demonstrated in both in vitro and in vivo studies. The fluorinated aromatic ring contributes to the stability and bioavailability of these compounds, making them attractive candidates for further development. These studies highlight the compound's versatility and its potential to address unmet medical needs in inflammation-related disorders.
Recent synthetic methodologies have also focused on optimizing the production of Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate to improve yield and purity. Advances in catalytic processes and green chemistry approaches have enabled more efficient and sustainable synthesis routes. These improvements are critical for scaling up production and ensuring the compound's availability for further research and development. The integration of modern analytical techniques, such as NMR spectroscopy and mass spectrometry, has further enhanced the characterization and quality control of this intermediate.
In conclusion, Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate (CAS: 1805637-06-2) represents a valuable building block in medicinal chemistry, with demonstrated applications in kinase inhibitor development, antimicrobial drug discovery, and anti-inflammatory agent synthesis. Ongoing research continues to explore its potential, with a focus on optimizing synthetic routes and expanding its therapeutic applications. As the field advances, this compound is expected to play an increasingly important role in the discovery and development of novel pharmaceutical agents.
1805637-06-2 (Ethyl 4-chloromethyl-3-cyano-5-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)